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Compound of Interest

4,4'-Diiodo-2,2'-dimethyl-1,1"-
Compound Name:
biphenyl

Cat. No.: B1340420

In-Depth Technical Guide: 4,4'-Diiodo-2,2'-
dimethyl-1,1'-biphenyl

This technical guide provides a comprehensive overview of the chemical compound 4,4'-
Diiodo-2,2'-dimethyl-1,1'-biphenyl, focusing on its identifiers and key properties. This

document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Compound Identifiers and Properties

4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl is a halogenated aromatic compound. Its core
identifiers and physicochemical properties are summarized in the table below for easy
reference and comparison.
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Identifier Type Value

CAS Number 69571-02-4[1][2]
4-iodo-1-(4-iodo-2-methylphenyl)-2-

IUPAC Name ( yipheny)
methylbenzene[2]

Chemical Formula Ci14H1212[2]

Molecular Weight 434.05 g/mol [2]
inChi InChI=1S/C14H1212/c1-9-7-11(15)3-5-13(9)14-
n
6-4-12(16)8-10(14)2/h3-8H,1-2H3[2]
InChlKey WHFMNDMHTIOIMS-UHFFFAQY SA-N[2]

SMILES String

Cclcc(l)eecl-c2cec(l)ec2C

Synonyms 4,4'-Diiodo-2,2'-dimethylbiphenyl
Physical Form Solid[3]

Melting Point 95-100 °C

Purity 97% (assay)

Experimental Protocols

Detailed experimental protocols for the specific synthesis of 4,4'-Diiodo-2,2'-dimethyl-1,1'-

biphenyl were not readily available in the public domain at the time of this review. However, a

general method for the preparation of a related compound, 4,4'-diiodobiphenyl, is described in

the patent literature. This process involves the direct iodination of biphenyl in the presence of a

composite catalyst.

A representative, generalized workflow for the synthesis of a diiodobiphenyl derivative is

presented below. It is important to note that this is an illustrative example and not a validated

protocol for the synthesis of 4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl.
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Reactants & Reagents

Oxidizing Agent Composite Catalyst Solvent
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A generalized workflow for the synthesis of a diiodobiphenyl compound.

Signaling Pathways

There is currently no available information in the reviewed literature to suggest the involvement
of 4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl in any specific biological signaling pathways. This
compound is primarily documented as a chemical intermediate for organic synthesis.

Compound Identification Logic

The various identifiers for 4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl are interconnected,
providing different ways to describe and search for this chemical entity. The following diagram
illustrates the logical relationship between these identifiers.
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Logical relationships between the identifiers for 4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1340420#4-4-diiodo-2-2-dimethyl-1-1-biphenyl-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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